Cas no 62412-47-9 (2,4,6-Cycloheptatriene-1-carbonitrile, 1,3-dimethyl-)

• Product Name: 2,4,6-Cycloheptatriene-1-carbonitrile, 1,3-dimethyl-
• CAS No: 62412-47-9
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 445636
• PubChem ID: 71386659
• Update Time: 2025-04-19

2,4,6-Cycloheptatriene-1-carbonitrile, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatriene-1-carbonitrile, 1,3-dimethyl-
• 1,3-dimethylcyclohepta-2,4,6-triene-1-carbonitrile
• DTXSID80808824
• SCHEMBL20028301
• 62412-47-9

• Inchi： 1S/C10H11N/c1-9-5-3-4-6-10(2,7-9)8-11/h3-7H,1-2H3
• InChI Key： LNHWXRGMPLUPTD-UHFFFAOYSA-N
• SMILES： N#CC1(C=CC=CC(C)=C1)C

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79